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Compound of Interest

Compound Name: (Z)-Azoxystrobin

Cat. No.: B1633923 Get Quote

An In-depth Technical Guide to (Z)-Azoxystrobin

This technical guide provides a comprehensive overview of (Z)-Azoxystrobin, including its

chemical identity, physicochemical properties, mechanism of action, synthesis, and analytical

methods. This document is intended for researchers, scientists, and professionals involved in

drug development and related fields.

Nomenclature and Chemical Identity
Azoxystrobin exists as two geometric isomers, the (E)- and (Z)-isomers. The (E)-isomer is the

more common and biologically active form found in commercial fungicide formulations.[1] The

(Z)-isomer is often considered an impurity.[2]
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Identifier (Z)-Azoxystrobin (E)-Azoxystrobin

CAS Number 143130-94-3 131860-33-8[3]

IUPAC Name

methyl (Z)-2-[2-[6-(2-

cyanophenoxy)pyrimidin-4-

yl]oxyphenyl]-3-methoxyprop-

2-enoate

methyl (E)-2-{2-[6-(2-

cyanophenoxy)pyrimidin-4-

yloxy]phenyl}-3-

methoxyacrylate[3]

Molecular Formula C₂₂H₁₇N₃O₅ C₂₂H₁₇N₃O₅[3]

Molecular Weight 403.39 g/mol 403.39 g/mol [3]

Synonyms

(Z)-Methyl 2-(2-((6-(2-

cyanophenoxy)pyrimidin-4-

yl)oxy)phenyl)-3-

methoxyacrylate

Amistar, Quadris, Heritage[4]

Physicochemical Properties
The physicochemical properties of the (E)-isomer, azoxystrobin, are well-documented. Data for

the (Z)-isomer is less common.

Property (E)-Azoxystrobin

Physical State White crystalline solid[4]

Melting Point 116 °C[3]

Density 1.33 g/cm³

Vapor Pressure 8.3 x 10⁻¹³ mm Hg at 25 °C[4]

Solubility in Water 6.7 mg/L at 20 °C[3]

log P (Octanol/Water) 2.50 at 20 °C[4]

Solubility in Organic Solvents (g/L at 20°C)

Hexane: 0.057, Methanol: 20, Toluene: 55,

Acetone: 86, Ethyl acetate: 130, Acetonitrile:

340, Dichloromethane: 400[4]
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Mode of Action
Azoxystrobin, like other strobilurin fungicides, acts by inhibiting mitochondrial respiration.[3] It

specifically targets the Quinone outside (Qo) site of the cytochrome bc₁ complex (Complex III)

in the mitochondrial electron transport chain.[5][6] This binding blocks the transfer of electrons

from ubiquinol to cytochrome c, which in turn halts the production of ATP, the energy currency

of the cell.[3] This disruption of energy metabolism prevents fungal spore germination and

mycelial growth.[7]
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Mitochondrial Electron Transport Chain

Inhibition by (Z)-Azoxystrobin

Complex I
(NADH Dehydrogenase)

Ubiquinone
(Coenzyme Q)

Complex II
(Succinate Dehydrogenase)

Complex III
(Cytochrome bc₁)

Cytochrome c

Complex IV
(Cytochrome c Oxidase)

O₂

e⁻

ATP Synthase

ATP(Z)-Azoxystrobin

Binds to Qo site

NADH Succinate

H₂O

ADP + Pi

Starting Materials Reaction with
4,6-dichloropyrimidine

Intermediate:
(E)-methyl 2-[2-(6-chloropyrimidin-4-yloxy)phenyl]-3-methoxyacrylate

Reaction with
2-cyanophenol (E)-Azoxystrobin
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Homogenized Sample (e.g., 10-15g)

Add Acetonitrile and Salts
(e.g., MgSO₄, NaCl)

Shake/Vortex

Centrifuge

Collect Acetonitrile Supernatant

Dispersive Solid-Phase Extraction (d-SPE)
(Add sorbents like PSA, C18, GCB)

Shake/Vortex

Centrifuge

Final Extract for Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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